4,5-dimethoxy-2-nitro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide

• IUPAC Name: 4,5-dimethoxy-2-nitro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide
• InChI: InChI=1S/C18H16N4O6/c1-27-15-7-12(14(22(25)26)8-16(15)28-2)17(23)19-9-13-10-5-3-4-6-11(10)18(24)21-20-13/h3-8H,9H2,1-2H3,(H,19,23)(H,21,24)
• InChI Key: MPTRVIQVWBNSIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)NCC2=NNC(=O)C3=CC=CC=C32)[N+](=O)[O-])OC
• Molecular Formula: C18H16N4O6
• Molecular Weight: 384.3 g/mol
• CAS No.: 899985-15-0

Description

4,5-Dimethoxy-2-nitro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide is a chemical compound used in scientific research due to its diverse applications in various fields of study. It is a derivative of 4,5-Dimethoxy-2-nitrobenzoic acid, which is a nitroaromatic compound.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 4,5-Dimethoxy-2-nitrobenzoic acid was used in the synthesis of 4,5-dimethoxy-2-nitrobenzamide and 6,7-dimethoxyquinazoline derivatives. Another example is the synthesis of 1-(bromomethyl)-4,5-dimethoxy-2-nitrobenzene using 6-nitroveratraldehyde as the starting reagent.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in various studies. For instance, the linear formula of 4,5-Dimethoxy-2-nitrobenzyl bromide, a similar compound, is O2NC6H2(OCH3)2CH2Br.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, 4,5-Dimethoxy-2-nitrobenzyl bromide is used as a reagent in the synthesis of N-(4,5-dimethoxy-2-nitrobenzyl)vanillylamine, which forms a caged vanilloid.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, 4,5-Dimethoxy-2-nitrobenzyl bromide has a molecular weight of 276.08 and a melting point of 131-133 °C (lit.).

Scientific Research Applications

Synthesis and Characterization of New Compounds

Synthesis and Study of Modified Polyvinyl Alcohol :A series of new phthalimides compounds were synthesized and used for chemical modification of Poly(vinyl alcohol) (PVA), resulting in compounds with potential anticancer activity. These modifications aim to enhance PVA's biological activity, making it a potential candidate for medical applications (A. Samir, Ruwaidah S. Saeed, & F. S. Matty, 2018).

Synthesis of 2,6-Bis(2-oxazolinyl)phenylplatinum(II) NCN Pincer Complexes :This research involves the synthesis of novel platinum complexes that could serve as catalysts for carbon-carbon bond formation, demonstrating the role of specific chemical structures in catalysis and potential applications in synthetic chemistry (J. Fossey & C. Richards, 2004).

Antimicrobial and Antituberculosis Activity

Nitroimidazoles Part 6 :This study focused on synthesizing new 5-substituted piperazinyl-4-nitroimidazole derivatives to develop new non-nucleoside reverse transcriptase inhibitors, evaluated for their anti-HIV activity. The research highlights the potential of nitroimidazole derivatives in the development of new therapeutic agents (N. Al-Masoudi et al., 2007).

Material Science Applications

Synthesis of Novel Benzodifuranyl :The study involved synthesizing new compounds derived from visnaginone and khellinone, exhibiting anti-inflammatory and analgesic activities. These findings may contribute to the development of new pharmaceutical agents with improved efficacy and safety profiles (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).

Nanotechnology and Advanced Materials

Novel Recovery of Nano-Structured Ceria (CeO2) :This research explored the use of benzoxazine dimers as novel ligands for cerium(III) ion, leading to the formation of Ce(III)-benzoxazine dimer complexes. These complexes were then used to successfully prepare single-phase ceria (CeO2) through thermal decomposition, highlighting a novel approach to nano-material synthesis (C. Veranitisagul et al., 2011).

Safety and Hazards

Safety and hazards associated with similar compounds have been documented. For instance, 4,5-Dimethoxy-2-nitrobenzyl bromide causes severe skin burns and eye damage. It’s important to handle such compounds with appropriate safety measures.